7-Methyl-indane-1-carboxylic acid

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 7-methyl-2,3-dihydro-1H-indene-1-carboxylic acid
• InChI: InChI=1S/C11H12O2/c1-7-3-2-4-8-5-6-9(10(7)8)11(12)13/h2-4,9H,5-6H2,1H3,(H,12,13)
• InChI Key: PCVWLBUECBSQPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(CCC2=CC=C1)C(=O)O

Description

7-Methyl-indane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 12a (100 g) in trifluoroacetic acid is added trietylsilane (141 g). The mixture was stirred for 72 hours at room temperature and was then evaporated in vacuo the residue was dissolved in ethyl acetate and was extracted with dilute NaOH solution. The aqueous phase was washed with etyl acetate and was then acidified with concentrated hydrochloric acid. Conventional work up with ethyl acetate gave 80.4 g of crude product. Purification on silica gel eluted with ethyl acetate-heptane-acetic acid gave the title compound (76.6 g).